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Metabolic Glycoengineering (MGE) is a technique to introduce unnatural chemical groups onto cell surfaces.

Cells are fed synthetic analogs of natural monosaccharides (like ManNAc), which are metabolically

incorporated into membrane glycans, displaying bioorthogonal handles such as azides or thiols [1]. These

handles allow for specific, covalent conjugation of other molecules via click chemistry.

The TCO (trans-cyclooctene) group is a key bioorthogonal handle. It rapidly and selectively reacts with

Tetrazine (Tz) groups in an inverse electron demand Diels-Alder (iEDDA) reaction, one of the fastest

known bioorthogonal reactions [2] [3]. In this context, TCO-PEG3-CH2-aldehyde serves a dual role:

The TCO group enables iEDDA click chemistry with tetrazine-labeled probes, drugs, or surfaces.

The aldehyde group allows initial conjugation to amine-containing molecules, such as antibodies or
proteins, forming a Schiff base that is often stabilized by reduction [2] [3].

Experimental Protocol for Cell Surface Modification

This protocol outlines how to use MGE to label cells for imaging or targeting, employing a two-step strategy

using an azide-modified sugar and a TCO-Tetrazine conjugation system.
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Step 1: Metabolic Glycoengineering
Feed cells with Ac4ManNAz

Cell surface displays
azide groups

Step 2: Conjugation
Incubate with

DBCO-PEG4-TCO

Cell surface now displays
TCO groups

Step 3: Click Chemistry
Add Tetrazine-functionalized

molecule (e.g., drug, dye)

Molecule covalently
conjugated to cell

Click to download full resolution via product page

Critical Notes on the Protocol

Compound Substitution: This protocol uses the well-established DBCO-PEG4-TCO linker because

your specified compound, TCO-PEG3-CH2CONHS, was not detailed in the search results. The
CH2CONHS (N-hydroxysuccinimide ester) group in your compound suggests it is designed for

conjugating to primary amines (e.g., on lysine residues of antibodies or proteins), similar to the
aldehyde group in the documented analog [2] [3].
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Hypothetical Workflow: A protocol for TCO-PEG3-CH2CONHS would first conjugate it to an antibody

via its NHS ester, then use the TCO-modified antibody in Step 3 for iEDDA click chemistry with a
tetrazine-labeled cell surface.

Summary of Reagent Attributes

The table below summarizes the properties of the documented reagent, TCO-PEG3-CH2-aldehyde, which

shares core functionalities with your compound of interest.

Attribute Description

Molecular Weight 343.42 g/mol [2] [3]

Formula C₁₇H₂₉NO₆ [3]

Key Functional
Groups

TCO: For iEDDA click chemistry with Tetrazine. Aldehyde: For conjugation to
amine-containing molecules [2] [3].

Primary
Application

Cleavable ADC linker; construction of antibody-drug conjugates and other
bioconjugates [3].

Purity ≥ 95% [2]

Application Workflow in Drug Development

The primary application for TCO-based linkers is in creating targeted therapeutics like Antibody-Drug

Conjugates (ADCs). The following diagram illustrates this therapeutic concept.
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Antibody-Drug Conjugate (ADC) Cancer Cell i. Binds target

Tetrazine (Tz)
on Cell Surface

 ii. iEDDA Click Reaction

TCO-PEG3-CH2CONHS
(Linker) Cytotoxic DrugAntibody

Click to download full resolution via product page

Critical Considerations for Researchers

Reagent Confirmation: The search results confirm the properties and use of TCO-PEG3-CH2-
aldehyde, but not your specific query for TCO-PEG3-CH2CONHS. Verify the exact structure and

properties of your compound with your supplier.
Conjugation Strategy: The NHS ester (CH2CONHS) in your compound is typically used for stable

conjugation to amines on proteins or other biomolecules. This differs from the documented aldehyde-
based conjugation.

Concentration Optimization: All concentrations, incubation times, and conditions (e.g., pH for
conjugation) must be empirically optimized for each specific cell type and application to balance

efficiency with cell viability [1].

I hope this detailed overview provides a solid foundation for your work. If you can provide the specific

manufacturer's datasheet for TCO-PEG3-CH2CONHS, I may be able to give a more targeted analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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